ABSTRACTThe Cycolcarya paliurus (C. paliurus) has a long history of medicinal use as a traditional Chinese medicine to deal with diabetic, hyperlipidemic, inflammatory, and cancer, and triterpenes are one of its main active substances. Current studies on triterpenoids from C. paliurus have shown that different combinations of extraction methods and techniques have been used to isolate triterpenes from the leaves of the tree. The structures of the isolated triterpenoids from C. paliurus have also been elucidated to analyze their biological activities and conformational relationships. This paper presents a comprehensive evaluation of the triterpenes in C. paliurus in terms of extraction and purification methods, chemical structure, active functions and utilization, in order to provide a reference for the further development and utilization of triterpenoids in C. paliurus.

ABSTRACTChanging lifestyle and maintaining good health status has encouraged the demand for inexpensive functional food products. Sprouting is considered one of the best conventional techniques for improving the availability of nutrients that are beneficial to human health. Although germination is an efficient traditional approach, unfavourable ecological conditions cause seeds to enter dormancy, which slows sprouting. This article reflects the effect of novel processing techniques such as ultrasonication, pulse electric field, cold plasma, high-pressure processing, etc on the sprouting of seeds which affects seeds’ biochemical qualities and their potential to promote health. It has been observed that the employment of novel processing techniques has boosted the bioactive elements and promoted germination rates. Compared to raw seeds, sprouted seeds have higher levels of dietary fibre, gamma-aminobutyric acid (GABA), and phenolic compounds. As a result, sprouted seeds exhibit a variety of health-promoting qualities, including antioxidant, anti-inflammatory, anti-hypertensive, anti-diabetic, and better lipid metabolism.

ABSTRACTLipase has been used extensively in the industrial sector for edible fats and oils processing. However, its industrial scale application is often hampered by limitations such as low stability and poor reusability. A countermeasure taken is lipase immobilization which is a technique to confine enzyme molecules within a fixed space while maintaining catalytic activity. This usually enhances lipase stability and allows its reusability together with other advantages like simple product separation and better design options for the bioreactor. Meanwhile, lipase immobilization often involves high cost and thus making them less attractive for certain industrial applications (e.g., monoglyceride and diglyceride production, vitamin C esters synthesis) compared to chemical catalysts. Their lower activity compared to free lipase and chemical catalysts is also a challenge that needs to be overcome. Therefore, this paper will discuss the important characteristics of lipase, trending materials and protocols used in lipase immobilization, and current applications of immobilized lipase in edible oil and fat industries. This is to provide a thorough understanding of lipase immobilization technology in edible oil and fat modifications so that the strategy for its application can be more appropriately designed for optimized industrial benefits.

ABSTRACTPulses are edible seeds belonging to the Leguminosae family for human consumption and consist of various species such as common beans (Phaseolus vulgaris L.), peas (Pisum sativum), lentils (Lens culinaris), chickpeas (Cicer arietinum L.), and faba beans (Vicia faba). Pulses are sustainable sources of nutritional compounds, especially containing almost twice the protein content compared to cereal grains. In addition to becoming an excellent source of macronutrients and micronutrients, they are abundant in phytochemicals, containing bioactive compounds with potential health benefits resulting from various phenolic compounds, as well as antinutritional compounds (e.g. phytic acid, enzyme inhibitors, lectins, saponins), which have received widespread concern by researchers. More essentially, various processing approaches for consumption purposes will result not only in enhanced nutritional and sensory characteristics in pulses but also in affected phytochemicals contents and their bioavailability. In this review, the nutritional and phytochemical compositions of pulses will be first introduced, followed by different common-applied processing methods (thermal and non-thermal), along with their impacts and pulse storage effects on the content of corresponding phytochemicals. Furthermore, through food processing and digestion, the bioaccessibility and bioavailability of pulse phytochemicals will be improved, thus releasing more health benefits, and expressing pharmacological functions in the human body.

ABSTRACTDiverse models have been long explored to impel the progress of food science, while Caenorhabditis elegans (C. elegans) models applied in food toxicology and food function evaluation received vigorous advances recently. With multifaceted advantages such as short lifespan, apparent phenotypes and well-recognized genetic background, C. elegans is becoming a driving model organism in food science. In this review, we comprehensively reviewed the research progress of C. elegans models based on the literature published in past two decades, and systematically categorized the methods of C. elegans models’ construction, summarized the applications of nematodes in food toxicology, mainly involved in microbial contamination, food additives, pesticide residues, heavy metals, food packaging, and physical pollution. C. elegans models’ exploitations for functional foods assessments were also exemplified, and biological properties included anti-oxidant, anti-aging, anti-obesity, anti-glucotoxicity, anti-neurodegenerative and immunoregulation. Research gaps between present shortcomings and future orientations have been further discussed. We believed that this review would inspire ideas and strategies for further nematodes model’s exploration and multi-models-cooperation in food science.

ABSTRACTBurkholderia gladioli pv. cocovenenans (B. cocovenenans) and its lethal toxin, bongkrekic acid (BA), have been causing frequent incidents of food poisoning in China, resulting in increased attention. The toxin is produced by B. cocovenenans under appropriate temperature and humidity, and mainly targets the inner mitochondrial membrane to cause toxic effects. At present, there are methods available for detecting BA, but the detoxification mechanism is not perfect. This review summarizes the naming process, biological characteristics, toxin production conditions, and sources of B. cocovenenans, as well as the physical and chemical properties, poisoning mechanism, clinical presentation, detection methods, and detoxification of BA. Additionally, the review provides recommendations for preventing bongkrekic acid poisoning.

ABSTRACTThe demand for plant-based milk alternatives (PMAs) has increased significantly in recent years, whether for health, sustainability, ethical or environmental motives. On the other hand, the dairy industry is under pressure due to factory farming and environmental impact. Furthermore, various reasons such as lactose intolerance or cow’s milk allergy are also leading to a larger and broader market for PMA products derived from different plants. This growing interest is accompanied by appropriate marketing strategies for selling the products in the best possible way. Suitable methods for this are placing the product in the supermarket near the cow’s milk and labelling that is recognizable and easy for the customer to understand. Nevertheless, the labelling of PMA products with dairy-associated terms should meet different legal basis in the world, so that there is a uniform naming of PMAs. PMAs have different nutritional composition from cow’s milk and from each other, which, in combination with the legal situation, has led to a great deal of discussion about the labelling of PMAs. This study presents a review of published data regarding the legalization of these lactate-free plant-based products as well as the naming of these products, with consequences of naming PMAs as milk.

ABSTRACTHydrogen peroxide (H2O2) is a powerful oxidizing agent and causes cellular oxidative damage in microbial cells. Due to its potential oxidative activity, H2O2 provides broad-spectrum activity against bacteria, fungi, and viruses and has widely been used for food safety. This review comprehensively discusses current strategies for improving the disinfecting action of H2O2 in the food industry, including the combination of H2O2 with other chemical disinfectants (peroxyacetic acid, O3, sodium dodecyl sulfate, silver, and plant-derived compounds) or disinfection techniques (heat, UV, pulsed light, cold plasma, ultrasound, and modified atmosphere packaging). Moreover, the effects of these combinations on food properties and the comparison between H2O2-based treatments and non-H2O2-based treatments were also reviewed. Combining H2O2 with other chemical or physical disinfectants enhanced its antimicrobial activity and provides a promising disinfection strategy in the food industry. In most of reviewed studies, use of H2O2 at low levels had little or no effect on food quality. The combination of H2O2 with innovative disinfection agents or techniques provided promising approaches and needs more exploration in the future.

ABSTRACTVitamin D is an essential micronutrient; it is necessary for human well-being, including brain and heart health; its deficiency is widespread and can lead to fatal diseases. Daily consumed foods are enriched and fortified with vitamin D; still, adequate bioavailability and safe delivery are significant issues. In the food system, due to unfavorable conditions, vitamin D loses its nature and functionality; likewise, it is fat-soluble and can’t be incorporated into juices and soft drinks. Due to the acidic nature of the gastric environment, the timely release and adequate bioavailability of vitamin D is also hampered. Therefore, the most challenging and critical issue is the application of techniques to safeguard vitamin D for its optimum functionality. Recently food researchers and nutritionists are developing innovative methods using nanotechnology to ensure the safety of vitamin D, its timely release and absorbance during digestion. This review reflects valuable data, precisely the effectiveness of recently developed nano-based methods on vitamin D’s sustainability, retention, and bioavailability, including nano-encapsulation, nanoemulsion, mixed micelles, complexation, and Conjugation. This manuscript also discusses some of the important clinical trialed based health benefits of vitamin D, summarizes the most recent techniques developed, and demonstrates understanding of novel methods and future developments.

ABSTRACTBackground: Salvia hispanica L. (chía) is a plant whose seed has been attributed to lipid-lowering, antihyperglycemic and antihypertensive effects that position it as a nutritional alternative to reduce cardiovascular risk. Despite the importance of this nutraceutical in cardiovascular health, clinical evidence remains limited. To assess the beneficial potential of chía, a systematic review and meta-analysis of the reported data was carried out. Based on a PICO strategy and algorithm-based instructions, a literature review of chía interventions were included in the study. Consumption of chía was associated with statistically significant decrease of total cholesterol (−0.08 mmol/L, 95% CI [−0.15, −0.02]; p = 0.009), glycosylated hemoglobin (−0.20%; 95% CI [−0.25, −0.15]; p = 0.00001), C-reactive protein (−1.05 mg/L; 95% CI [−1.68, −0.41]; p = 0.001), waist circumference (−2.99 cm; 95% CI [−3.40, −2.58]; p < 0.00001), systolic blood pressure (−3.11 mmHg; 95% CI [−5.02, −1.21]; p = 0.001), diastolic blood pressure (−3.98 mmHg; 95% CI [−5.59, −2.37]; p < 0.00001), and increase in plasma insulin (14.77 pmol/L; 95% CI [8.26, 21.27]; p < 0.00001). No statistically significant association was found in the rest of the parameters. Results show statistically significant (low/moderate) changes in clinically relevant parameters, such as blood pressure, inflammation, and glucose homeostasis. Nevertheless, evidence from randomized clinical trials remains insufficient and of low quality.